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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

Introduction
Solvent Yellow 19, also known as C.I. 13900:1, is a metal-complex solvent dye characterized

by its yellow hue and solubility in various organic solvents, while being insoluble in water.[1] Its

primary applications include the coloring of plastics, resins, wood stains, printing inks, and

various coatings, indicating a strong affinity for polymeric materials.[2][3] This document

provides a generalized protocol for the application of Solvent Yellow 19 as a staining agent for

polymers. The protocol is intended as a foundational method that can be adapted and

optimized for specific polymer types and research applications.

Physicochemical Properties of Solvent Yellow 19
A summary of the key properties of Solvent Yellow 19 relevant to the development of a

staining protocol is presented below. The dye's solubility in various organic solvents is a critical

parameter for preparing an effective staining solution.
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Property Value Reference

C.I. Name Solvent Yellow 19, 13900:1 [1][2]

CAS Number 10343-55-2 [1][2]

Molecular Structure Single azo, Metal Complex [1]

Appearance Yellow powder [1]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents

(g/L)

Ethanol 300 [2]

1-methoxy-2-propanol 500 [2]

n-propanol 400 [2]

2-ethoxyethanol 500 [2]

MEK (Methyl Ethyl Ketone) 500 [2]

Ethyl Acetate 400 [2]

Toluene 400 [2]

Heat Stability
150°C (30 min), 180°C (10

min), 200°C (1 min)
[2]

Light Fastness 6-7 [2]

Experimental Protocol: Generalized Staining of
Polymers
This protocol outlines a general procedure for staining polymer samples with Solvent Yellow
19. Optimization of parameters such as solvent choice, dye concentration, staining time, and

temperature may be necessary for specific polymer substrates.

1. Materials and Reagents:
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Solvent Yellow 19 dye powder

Polymer sample (e.g., film, fiber, or molded object)

Appropriate organic solvent (refer to the solubility table above; ethanol or acetone are

common starting points)

Glass beakers or other suitable containers for the staining solution

Forceps

Deionized water

Microscope (for visualization)

2. Preparation of Staining Solution:

Select a suitable organic solvent in which the polymer is stable and Solvent Yellow 19 is

soluble.

Prepare a stock solution of Solvent Yellow 19 by dissolving the dye powder in the chosen

solvent. A typical starting concentration is 0.1% to 1% (w/v). The solution may require gentle

heating or sonication to fully dissolve the dye.

Prepare a working staining solution by diluting the stock solution with the same solvent to the

desired concentration. The optimal concentration will depend on the polymer and the desired

staining intensity.

3. Polymer Sample Preparation:

Ensure the surface of the polymer sample is clean and free of any contaminants. If

necessary, wash the sample with a suitable solvent and dry it completely.

If the polymer is in a large form, consider sectioning it to an appropriate size for staining and

visualization.

4. Staining Procedure:
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Immerse the prepared polymer sample into the Solvent Yellow 19 working solution using

forceps.

Allow the sample to incubate in the staining solution. The incubation time can range from a

few minutes to several hours, depending on the porosity and chemical nature of the polymer.

A starting point of 10-30 minutes at room temperature is recommended.

For some polymers, gentle heating (e.g., 40-60°C) during incubation may enhance dye

penetration and staining intensity.

After the desired incubation time, remove the sample from the staining solution with forceps.

5. Washing and Drying:

Briefly rinse the stained polymer sample with the pure solvent used for the staining solution

to remove excess dye from the surface.

Wash the sample with deionized water if the solvent is miscible with water.

Allow the stained sample to air dry completely before visualization.

6. Visualization:

Examine the stained polymer sample under a light microscope or using other appropriate

imaging techniques to observe the distribution of the dye within the polymer matrix.

Experimental Workflow
The following diagram illustrates the generalized workflow for staining polymers with Solvent
Yellow 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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